2-(4-chloro-3-methylphenoxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C20H18ClN3O2S/c1-13-10-14(6-7-16(13)21)26-12-19(25)22-17-5-3-2-4-15(17)18-11-24-8-9-27-20(24)23-18/h2-7,10-11H,8-9,12H2,1H3,(H,22,25)
• InChI Key: BOUNVDMBSTZSBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2C3=CN4CCSC4=N3)Cl
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O2S and its molecular weight is 399.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

• The synthesis of derivatives of 2-(4-chloro-3-methylphenoxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide has been investigated, particularly focusing on their anticancer activity. A study highlighted the synthesis of such compounds and their effectiveness against various cancer cell lines, including leukemia, non-small cell lung cancer, and breast cancer. Notably, one of the compounds exhibited significant growth inhibition in these cell lines (Karaburun et al., 2018).

Antimicrobial Activity

• Research has also been conducted on the antimicrobial potential of compounds derived from this compound. A study synthesized specific derivatives and evaluated their antibacterial and antifungal activities, showing promising results against various microbial strains (Fuloria et al., 2009).

Characterization and Structural Analysis

• Comprehensive structural analysis and characterization of derivatives of this compound have been performed using various spectroscopic techniques. These studies provide essential insights into the molecular structure and properties of these compounds, which is crucial for their potential therapeutic applications (Ying-jun, 2012).

Anti-Inflammatory Activity

• Another area of research includes the evaluation of anti-inflammatory properties. Studies have synthesized novel derivatives and assessed their effectiveness in reducing inflammation, highlighting their potential as anti-inflammatory agents (Sunder et al., 2013).

Synthesis Techniques

• Advanced synthesis techniques have been employed to create various derivatives of this compound. These techniques have led to the development of compounds with potential therapeutic applications, emphasizing the versatility of this chemical structure (Ding et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes like phosphatidylinositol 3-kinase (pi3k) and histone deacetylase (hdac) . These enzymes play crucial roles in cellular processes such as cell proliferation, survival, differentiation, and migration .

Mode of Action

It’s suggested that the compound might incorporate hdac inhibitory functionality into a pi3k inhibitor pharmacophore, constructing dual-acting inhibitors . This means the compound could potentially inhibit both PI3K and HDAC, affecting multiple cellular processes.

Biochemical Pathways

The inhibition of pi3k and hdac can affect multiple signaling networks within the cell . PI3Ks generate 3′-phosphoinositides that activate a variety of cellular targets important for cell proliferation, survival, differentiation, and migration . HDACs, on the other hand, are involved in epigenetic modifications that alter cell phenotype and gene expression .

Result of Action

The inhibition of pi3k and hdac could potentially lead to changes in cell proliferation, survival, differentiation, and migration . It could also induce multiple epigenetic modifications affecting signaling networks .